Cas no 1783417-22-0 (3-(2-fluoro-4-methoxyphenoxy)pyrrolidine)

• Product Name: 3-(2-fluoro-4-methoxyphenoxy)pyrrolidine
• CAS No: 1783417-22-0
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 5920127
• PubChem ID: 84678384
• Update Time: 2024-01-12

3-(2-fluoro-4-methoxyphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-methoxyphenoxy)pyrrolidine
• Pyrrolidine, 3-(2-fluoro-4-methoxyphenoxy)-
• EN300-1857269
• 1783417-22-0

• Inchi： 1S/C11H14FNO2/c1-14-8-2-3-11(10(12)6-8)15-9-4-5-13-7-9/h2-3,6,9,13H,4-5,7H2,1H3
• InChI Key： URQSBFWLBOLKGB-UHFFFAOYSA-N
• SMILES： N1CCC(OC2=CC=C(OC)C=C2F)C1

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 305.4±42.0 °C(Predicted)
• pka: 9.26±0.10(Predicted)